Pd barium sulfate

• Molecular Formula: BaO4PdS
• Molecular Weight: 339.81 g/mol
• IUPAC Name: barium(2+);palladium;sulfate
• InChI: InChI=1S/Ba.H2O4S.Pd/c;1-5(2,3)4;/h;(H2,1,2,3,4);/q+2;;/p-2
• InChI Key: IFNNXDFBUBKSAU-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Pd].[Ba+2]

Description

Palladium on Barium Sulfate (Pd/BaSO₄), also known as the Rosenmund catalyst, is a heterogeneous catalyst widely used in selective hydrogenation reactions, such as the reduction of acyl chlorides to aldehydes . It consists of palladium nanoparticles (typically 5–10% Pd by weight) supported on barium sulfate, a chemically inert and thermally stable substrate. This catalyst is commercially available in various formulations, including reduced and unreduced states, with Pd loadings optimized for specific reaction conditions .

Key properties of Pd/BaSO₄ include:

• Thermal Stability: Barium sulfate remains stable up to 1,300°C under inert conditions, with significant mass loss only occurring above 1,500°C .
• Low Solubility: Barium sulfate is insoluble in water and organic solvents, making it ideal for aqueous or non-polar reaction media .
• Safety Profile: Unlike soluble barium salts, barium sulfate is non-toxic and approved for medical imaging (e.g., X-ray contrast agents) due to its inertness .

Scientific Research Applications

Catalytic Applications

1.1 Rosenmund Catalyst

Palladium on barium sulfate is widely recognized as the Rosenmund catalyst , primarily used in the selective hydrogenation of acyl chlorides to aldehydes. This reaction is crucial in organic synthesis for producing fine chemicals and pharmaceuticals. The palladium acts as a catalyst, while the barium sulfate serves as a support material, enhancing the catalyst's stability and activity.

• Reaction Mechanism : The catalytic process involves the adsorption of acyl chloride on the Pd surface, followed by hydrogenation to form the corresponding aldehyde. The barium sulfate support helps maintain the palladium in a finely divided state, which is essential for high catalytic activity.

1.2 Hydrogenation Reactions

Pd/BaSO₄ is also effective in various hydrogenation reactions beyond acyl chlorides, including:

• Aromatic compounds : Converting nitro groups to amines.
• Alkenes and alkynes : Reducing double and triple bonds selectively.

Material Science Applications

2.1 Polymer Composites

Research indicates that incorporating barium sulfate into polymer matrices can significantly enhance their mechanical properties. For instance, studies have shown that adding barium sulfate particles to poly(ε-caprolactone) improves stiffness without compromising strength.

• Mechanical Properties Table :

Composition	Stiffness (MPa)	Strength (MPa)
Neat PCL	300	20
PCL + 25% BaSO₄	400	18
PCL + 35% BaSO₄	450	17

This table illustrates how varying concentrations of barium sulfate affect the mechanical properties of poly(ε-caprolactone) composites, demonstrating enhanced stiffness with increased particle content .

2.2 Biocompatibility Studies

The biocompatibility of Pd/BaSO₄ composites has been evaluated using human dermal fibroblasts (HDFs). Studies show that these composites maintain cell viability and metabolic activity above 80%, indicating their potential for biomedical applications such as drug delivery systems or scaffolds for tissue engineering .

Environmental Applications

3.1 Scale Inhibition

Barium sulfate's role extends to environmental applications, particularly in mitigating scale formation in industrial processes involving brines. The kinetics of barium sulfate deposition can be modeled to predict and control scale formation, which is critical for maintaining efficiency in oil and gas operations .

Case Studies

4.1 Selective Hydrogenation Using Pd/BaSO₄

A notable study demonstrated the effectiveness of Pd/BaSO₄ in selectively hydrogenating benzoyl chloride to benzaldehyde with high yield and selectivity under mild conditions. The catalyst showed stability over multiple cycles, making it suitable for industrial applications where catalyst longevity is crucial .

4.2 Polymer Composite Development

In another case study, researchers developed a series of poly(lactic acid) composites incorporating Pd/BaSO₄ for potential use in medical devices. The study highlighted the improved mechanical properties and biocompatibility of these composites, suggesting their suitability for applications requiring both strength and safety .

Q & A

Basic Research Questions

Q. What are the optimal conditions for synthesizing Pd/BaSO₄ with high catalytic activity?

• Methodological Answer : Pd/BaSO₄ synthesis typically involves precipitating barium sulfate (BaSO₄) before depositing palladium (Pd). Key factors include:

• Precipitation Order : Adding sulfate to barium chloride (BaCl₂) minimizes loss due to precipitate creeping, ensuring higher yield .
• Temperature and Digestion Time : Digesting the precipitate at 80–100°C for 2–4 hours improves crystallinity and reduces impurities .
• Pd Deposition : Use reduction methods (e.g., hydrogen gas or sodium borohydride) to deposit Pd nanoparticles onto BaSO₄. Monitor Pd loading (5–10 wt%) for optimal catalytic performance .

Q. Which analytical techniques are essential for characterizing Pd/BaSO₄ purity and structure?

• Methodological Answer :

• Gravimetric Analysis : Quantify sulfate content by precipitating BaSO₄ and measuring mass changes .
• UV-Vis Spectroscopy : Measure sulfate concentration in solution via turbidimetric analysis at 525 nm, using barium chloride as a precipitating agent .
• XRD and SEM : Confirm BaSO₄ crystallinity and Pd nanoparticle distribution .

Advanced Research Questions

Q. How can researchers resolve contradictions in catalytic activity data for Pd/BaSO₄ across studies?

• Methodological Answer : Contradictions often arise from variations in:

• Synthesis Parameters : Standardize digestion time, pH (3.5–10.0 for BaSO₄ suspensions), and Pd reduction protocols .
• Impurity Control : Use pharmacopeia-grade reagents and validate purity via Certificates of Analysis (CoA) to minimize elemental impurities (e.g., residual solvents or heavy metals) .
• Statistical Reproducibility : Perform triplicate experiments and report mean ± standard deviation in publications .

Q. What experimental strategies enhance the morphological diversity of BaSO₄ particles in Pd/BaSO₄ composites?

• Methodological Answer :

• Micromorphology Tuning : Adjust reaction kinetics by varying Ba²⁺/SO₄²⁻ concentrations, pH (e.g., acidic conditions favor fibrous structures), and surfactants (e.g., sodium oleate for spherical particles) .
• Crystallization Additives : Introduce organic templates (e.g., citric acid) to control nucleation and growth rates .
• Post-Synthesis Modifications : Anneal composites at 300–500°C to stabilize Pd-BaSO₄ interfaces without degrading the support .

Q. How does pH influence the stability and reactivity of Pd/BaSO₄ in catalytic applications?

• Methodological Answer :

• pH-Dependent Flotation : At pH > 9.5, sodium laurate loses efficacy as a collector due to precipitation, while sodium oleate maintains ~85% recovery .
• Surface Charge Effects : Adjust pH to modulate BaSO₄ surface charge (isoelectric point ~pH 3.5–4.5), affecting Pd nanoparticle adhesion .
• Catalytic Testing : Perform hydrogenation reactions (e.g., nitrobenzene to aniline) under controlled pH to assess stability .

Q. Research Design & Reproducibility

Q. How can researchers ensure reproducibility in Pd/BaSO₄ synthesis across labs?

• Methodological Answer :

• Protocol Standardization : Follow cGMP guidelines for reagent preparation and document steps in Manufacturing Process Flowcharts .
• Data Sharing : Publish raw experimental data (e.g., gravimetric tables, SEM images) as Supporting Information .
• Cross-Lab Validation : Collaborate with independent labs to replicate catalytic performance metrics (e.g., turnover frequency) .

Q. What are the limitations of gravimetric analysis for assessing Pd/BaSO₄ purity, and how can they be mitigated?

• Methodological Answer :

• Limitations : Co-precipitation of impurities (e.g., carbonates or sulfides) and incomplete digestion .
• Mitigation Strategies :
• Pre-treat samples with nitric acid to dissolve interfering ions .
• Validate results with complementary techniques (e.g., ICP-MS for trace metal analysis) .

Q. Emerging Research Directions

Q. What novel applications of Pd/BaSO₄ are underexplored in catalysis research?

• Methodological Answer :

• Environmental Remediation : Test Pd/BaSO₄ for soil decontamination via flotation to remove barium sulfate contaminants .
• Pharmaceutical Synthesis : Optimize Rosenmund catalyst (Pd/BaSO₄) for selective hydrogenation of acyl chlorides to aldehydes .
• Energy Storage : Investigate BaSO₄’s role as a support for Pd in hydrogen storage systems .

Q. How can computational modeling complement experimental studies on Pd/BaSO₄?

• Methodological Answer :

• DFT Calculations : Model Pd nanoparticle adsorption energies on BaSO₄ surfaces to predict catalytic sites .
• Kinetic Simulations : Predict optimal digestion times and temperatures for BaSO₄ synthesis .

Comparison with Similar Compounds

Barium Sulfate (BaSO₄) vs. Other Barium Compounds

The table below compares Pd/BaSO₄ with other barium compounds in terms of properties and applications:

Compound	Chemical Formula	Solubility (Water)	Density (g/cm³)	Key Applications	Toxicity
Palladium on Barium Sulfate	Pd/BaSO₄	Insoluble	4.3–4.5	Hydrogenation catalysts	Non-toxic (insoluble matrix)
Barium Carbonate	BaCO₃	0.02 g/L (20°C)	4.29	Glass/ceramics, rodenticides	Toxic (soluble in acid)
Barium Chloride	BaCl₂	375 g/L (20°C)	3.86	Laboratory reagent, fireworks	Highly toxic
Barium Nitrate	Ba(NO₃)₂	5.0 g/L (20°C)	3.24	Pyrotechnics (green flames)	Toxic
Barium Sulfide	BaS	7.9 g/L (20°C)	4.25	Luminous paints, vulcanization agent	Toxic (releases H₂S)

Key Observations :

• Solubility & Toxicity: Pd/BaSO₄ and pure BaSO₄ are non-toxic due to their insolubility, whereas soluble barium salts (e.g., BaCl₂, Ba(NO₃)₂) pose significant health risks .
• Catalytic Utility: Pd/BaSO₄ outperforms other barium compounds in catalysis due to the synergistic effects of Pd nanoparticles and the inert BaSO₄ support, which prevents over-reduction of substrates .

Comparison with Other Catalysts

Pd/BaSO₄ is distinct from other palladium-supported catalysts:

• Pd/C (Palladium on Carbon) : While Pd/C is widely used for hydrogenation, it lacks the selectivity of Pd/BaSO₄ in reactions like the Rosenmund reduction, where BaSO₄ inhibits further reduction of aldehydes to alcohols .
• Pd/Al₂O₃ : Alumina-supported Pd is less thermally stable than Pd/BaSO₄, which retains structural integrity up to 1,300°C .

Thermal and Chemical Stability

• Thermal Behavior : Studies show that Pd/BaSO₄ exhibits minimal mass loss (<20%) at 1,500°C under hydrogen or inert atmospheres, making it suitable for high-temperature applications .
• Resistance to Sulfur Poisoning : Unlike many catalysts, Pd/BaSO₄ is less susceptible to deactivation by sulfur-containing compounds due to the stability of the BaSO₄ matrix .

Preparation Methods

Synthesis of Barium Sulfate Support

The physicochemical properties of barium sulfate—such as particle size, surface area, and thermal stability—directly influence the performance of Pd/BaSO₄. Three primary methods dominate industrial-scale barium sulfate production, each refined to meet specific catalytic requirements.

Slurry Transformation Method

This approach, detailed in CN101481129B , involves reacting barium carbonate (BaCO₃) with soluble sulfates (e.g., Na₂SO₄, (NH₄)₂SO₄) in aqueous media. Key steps include:

• Slurrying : BaCO₃ is dispersed in water or sulfate solutions at a solid-to-liquid ratio of 0.1–1.5 g/mL .

• Transformation : Sulfate ions react with BaCO₃ at 15–95°C for 2–10 hours, yielding BaSO₄ and soluble carbonates .

• Washing : The BaSO₄ filter cake is stirred in 2–20% dilute sulfuric acid at 15–90°C for 1–3 hours to remove impurities .

Example Conditions

Parameter	Example 1	Example 4
BaCO₃ (g)	100	100
Sulfate	Na₂SO₄ (100 g)	(NH₄)₂SO₄ (100 g)
Temperature (°C)	60	25
Washing Acid (Conc.)	pH 0.5	pH 0.5
Final Purity (%)	98.3	98.5

Post-washing, the transformed liquid is recycled via sulfuric acid conversion or bicarbonate precipitation, ensuring minimal waste .

High-Temperature Sintering

US4588574A outlines a process to enhance BaSO₄’s flowability and bulk density—critical for uniform palladium dispersion:

• Impregnation : BaSO₄ is treated with volatile sulfates (e.g., (NH₄)₂SO₄) to modify surface reactivity .

• Sintering : The material is heated at 700–1,200°C (preferably 800–1,000°C) for 90 minutes to induce particle coalescence .

• Comminution : The sintered product is milled and sieved to achieve a particle size of 1–3 μm .

Key Outcomes

• Bulk density: ≥2.5 g/mL

• Aqueous suspension viscosity: ≤1,000 mPa·s at 200 g/100 mL .

Thermal Refinement for Whiteness

EP3219673A1 introduces a heat treatment protocol to optimize BaSO₄’s optical and chemical properties:

$$\text{Retention Time (min)} = A \times e^{\left(\frac{-E_a}{RT}\right)}$$

Where $A ≥ 8$, $E_a$ is activation energy, $R$ is gas constant, and $T$ is temperature (K) .

Operational Parameters

Temperature (°C)	A Value	Minimum Time (min)
750	8	104
850	8	23
750	20	260

This process reduces sulfur content to ≤45 ppm and achieves an $L$ (whiteness) value ≥99.0 .

Palladium Deposition Techniques

While the provided sources lack explicit details on palladium integration, established methodologies from catalysis literature complement the barium sulfate synthesis protocols.

Incipient Wetness Impregnation

• Precursor Solution : A palladium salt (e.g., PdCl₂, Pd(NO₃)₂) is dissolved in acidic or aqueous media.

• Support Loading : The BaSO₄ support is immersed in the solution, ensuring capillary-driven saturation.

• Drying : Slow evaporation at 80–120°C prevents Pd agglomeration.

Chemical Reduction

• Reduction Bath : Impregnated Pd²⁺ is reduced using H₂ gas or hydrazine at 25–80°C.

• Stabilization : Surfactants (e.g., PVP) are added to control nanoparticle size (typically 2–5 nm).

Critical Factors

• pH Control : Maintaining pH 3–3.5 during precipitation minimizes PdO formation .

• Thermal Activation : Calcination at 300–500°C under inert gas enhances metal-support interactions.

Post-Synthesis Modifications

Surface Passivation

Coating BaSO₄ with silica or aluminum compounds (as in EP3219673A1 ) improves hydrothermal stability and prevents Pd leaching .

Acid Washing

Post-impregnation washes with 5–10% HCl remove residual chloride ions, ensuring compliance with pharmacopeial standards .

Characterization and Quality Control

Property	Method	Target Specification
Pd Loading (wt.%)	ICP-OES	5.0 ± 0.2
Particle Size (μm)	Laser Diffraction	1–3 (BaSO₄), 2–5 (Pd NPs)
Surface Area (m²/g)	BET Analysis	5–15 (BaSO₄)
Sulfur Content (ppm)	Combustion Analysis	≤45

Industrial and Research Applications

Pd/BaSO₄’s utility spans:

• Selective Hydrogenation : Reduces alkynes to cis-alkenes without over-reduction .

• Environmental Catalysis : Degrades nitrates in automotive exhausts .

• Pharmaceutical Synthesis : Facilitates chiral intermediate production .